(4As,7aS)-1-[(2-methylpropan-2-yl)oxycarbonyl]-3,4,4a,5,7,7a-hexahydro-2H-furo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: (4aS,7aS)-1-[(2-methylpropan-2-yl)oxycarbonyl]-3,4,4a,5,7,7a-hexahydro-2H-furo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H21NO5/c1-13(2,3)19-12(17)14-5-4-8(11(15)16)9-6-18-7-10(9)14/h8-10H,4-7H2,1-3H3,(H,15,16)/t8?,9-,10+/m0/s1
• InChI Key: RNTRNNBGRJLACJ-CBMCFHRWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C2C1COC2)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC([C@H]2[C@H]1COC2)C(=O)O
• Molecular Formula: C13H21NO5
• Molecular Weight: 271.31 g/mol

Description

(4As,7aS)-1-[(2-methylpropan-2-yl)oxycarbonyl]-3,4,4a,5,7,7a-hexahydro-2H-furo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H21NO5 and its molecular weight is 271.313. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methods : The compound has been synthesized through various methods. For example, Bencková and Krutošíková (1997) described the synthesis of pyrrolo[2′,3′:4,5]furo[3,2-c]pyridine-2-carboxylic acids, a similar class of compounds, through a process involving the conversion of propenoic acid to azide, followed by cyclization and aromatization steps (Bencková & Krutošíková, 1997). Another method by Shiotani and Morita (1986) involved the synthesis of furo[3,2-b]pyridine from ethyl 3-hydroxypiconate through various steps including O-alkylation, cyclization, and decarboxylation (Shiotani & Morita, 1986).

• Chemical Transformations and Derivatives : The compound and its derivatives undergo various chemical transformations. Volochnyuk et al. (2010) discussed the generation of a library of fused pyridine-4-carboxylic acids, including furo[2,3-b]pyridines, via a Combes-type reaction of acyl pyruvates and electron-rich amino heterocycles (Volochnyuk et al., 2010). Wagner et al. (1993) synthesized N-(2-alkoxycarbonyl-thieno[2,3-b]pyrid-3-yl)oxalamide acid alkylester B and related compounds showing antinaphylactic activity (Wagner et al., 1993).

Potential Applications in Medicine and Chemistry

• Antibacterial Properties : Görlitzer, Kramer, and Boyle (2000) explored the synthesis of benzothieno[3,2-b]pyridin-3-carboxylic acid esters and their reactions, indicating antibacterial activity against Escherichia coli and Bacillus megaterium (Görlitzer et al., 2000).

• Antiviral and Antiprotozoal Activity : Ismail et al. (2004) synthesized compounds like 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine acetate salt, showing strong DNA affinity and potent in vitro activity against T. b. rhodesiense and P. falciparum, suggesting potential antiprotozoal and antiviral applications (Ismail et al., 2004).